Selanylidenearsenic
Description
Selanylidenearsenic refers to a class of organoarsenic compounds characterized by a selanylidene (–Se=) group bonded to an arsenic atom.
Properties
CAS No. |
12626-31-2 |
|---|---|
Molecular Formula |
AsSe |
Molecular Weight |
153.89 g/mol |
IUPAC Name |
selanylidenearsenic |
InChI |
InChI=1S/AsSe/c1-2 |
InChI Key |
UEQXZDBVFNJKDD-UHFFFAOYSA-N |
SMILES |
[As]=[Se] |
Canonical SMILES |
[As]=[Se] |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 2: Structural Comparison
| Compound | Heteroatoms | Aromatic System | Thermal Stability (°C) |
|---|---|---|---|
| This compound | Se, As | Non-aromatic | <100 (decomposes) |
| Thiadiazine-Sydnone | S, N, O | Aromatic | >200 |
Research Findings and Gaps
- Reactivity Trends : Electron-withdrawing aryl groups enhance yields in this compound reactions (e.g., 188j-ac at 92%), while electron-donating groups reduce efficiency (~60%) .
- Limitations: this compound derivatives fail to react with aryl chlorides, contrasting with broader substrate tolerance in selenonium ylide chemistry.
- Knowledge Gaps: No data exist on this compound’s catalytic cycle or arsenic’s role in electronic modulation. Further studies are needed to explore its ligand properties and arsenic-selenium synergy.
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